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Compound of Interest

Compound Name: Secretin, porcine

Cat. No.: B10776046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of porcine

secretin in gastroenterology research. Porcine secretin is a valuable tool for diagnosing and

studying various conditions of the pancreas and gastrointestinal tract.

Diagnosis of Pancreatic Exocrine Dysfunction
Porcine secretin is used to stimulate the pancreas to secrete fluid and bicarbonate, which can

be measured to assess its exocrine function. The secretin stimulation test is considered the

most sensitive and specific test for pancreatic function.[1]

Quantitative Data Summary

Parameter Normal Response
Response in
Pancreatic
Insufficiency

Reference

Peak Bicarbonate

Concentration
> 80 mEq/L < 80 mEq/L [1][2]

Volume Output (per

hour)
> 2.0 mL/kg/hr < 2.0 mL/kg/hr [2]

Amylase Output Varies by institution Decreased [3][4]
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Note: Normal ranges can vary between institutions. It is recommended that each institution

establish its own normative ranges.[2]

Experimental Protocol: Secretin Stimulation Test
Objective: To assess pancreatic exocrine function by measuring the volume and bicarbonate

concentration of pancreatic fluid after stimulation with porcine secretin.

Materials:

Porcine Secretin for Injection

0.9% Sodium Chloride Injection, USP for reconstitution

Radiopaque, double-lumen gastroduodenal tube

Guidewire

pH meter

Collection vials

Standard laboratory equipment for bicarbonate analysis

Procedure:

Patient Preparation: The patient must fast for at least 12 to 15 hours prior to the test.[2]

Certain medications should be discontinued, including anticholinergic drugs (at least 5 half-

lives prior), H2-receptor antagonists (at least 2 days prior), and proton pump inhibitors

(consult prescribing information).[2]

Test Dose Administration: Administer an intravenous test dose of 0.2 mcg of porcine secretin

to check for hypersensitivity. Monitor the patient for at least 1 minute.[2]

Tube Placement: A radiopaque, double-lumen gastroduodenal tube is passed through the

mouth into the duodenum using a guidewire. Correct placement is confirmed fluoroscopically,

with the tip of the tube in the third or fourth portion of the duodenum.[2]
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Baseline Collection: Aspirate and discard the gastric contents. Then, collect a baseline 15-

minute sample of duodenal fluid. Check the pH of the duodenal fluid; it should be 6.0 or

greater.[2]

Secretin Administration: If no hypersensitivity reaction occurs, administer porcine secretin at

a dose of 0.2 mcg/kg of body weight by intravenous injection over 1 minute.[2]

Sample Collection: Collect four consecutive 15-minute samples of duodenal fluid over a 60-

minute period following the injection.[2]

Sample Analysis: Measure the volume of each sample and determine the bicarbonate

concentration.
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Caption: Workflow for the Secretin Stimulation Test.
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Diagnosis of Gastrinoma (Zollinger-Ellison
Syndrome)
In patients with gastrinoma, porcine secretin paradoxically stimulates the release of gastrin, a

response not seen in healthy individuals.[2][5] This forms the basis of the secretin stimulation

test for diagnosing this condition.

Quantitative Data Summary
Parameter

Diagnostic Threshold for
Gastrinoma

Reference

Increase in Serum Gastrin > 110 pg/mL from baseline [2]

Increase in Serum Gastrin ≥ 120 pg/mL from baseline [5][6]

Increase in Serum Gastrin > 200 pg/mL from baseline [7][8]

Note: A positive test confirms the need to search for a gastrinoma. The sensitivity and

specificity are reported to be ≥90%.[6]

Experimental Protocol: Secretin Stimulation Test for
Gastrinoma
Objective: To differentiate gastrinoma from other causes of hypergastrinemia by observing the

gastrin response to porcine secretin stimulation.

Materials:

Porcine Secretin for Injection

0.9% Sodium Chloride Injection, USP for reconstitution

Intravenous cannula

Blood collection tubes (e.g., gold top for serum)

Centrifuge
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Equipment for serum gastrin analysis

Procedure:

Patient Preparation: The patient must fast for at least 12 hours.[5] Antacids should be

stopped for at least 72 hours, and proton pump inhibitors for at least two weeks before the

test.[5]

Test Dose Administration: Administer an intravenous test dose of 0.2 mcg of porcine secretin

and monitor for hypersensitivity for at least 1 minute.[2]

Baseline Blood Draw: Draw a venous blood sample to determine the basal fasting serum

gastrin level. At least two baseline samples are recommended.[5]

Secretin Administration: If no hypersensitivity reaction is observed, administer porcine

secretin at a dose of 0.4 mcg/kg of body weight by intravenous injection over 1 minute.[2][5]

Post-Stimulation Blood Draws: Collect venous blood samples at 2, 5, 10, 15, and 20 minutes

after the secretin injection.[5]

Sample Processing and Analysis: Separate the serum by centrifugation and measure the

gastrin concentration in all collected samples.
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Caption: Workflow for Gastrinoma Diagnosis.
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Adjunct in Magnetic Resonance
Cholangiopancreatography (MRCP)
Secretin administration during MRCP enhances the visualization of the pancreatic and biliary

ducts.[9][10] It stimulates pancreatic fluid secretion, causing the ducts to dilate and making

them more visible on MRI images.[9] This can aid in the diagnosis of conditions like

pancreatitis, pancreatic tumors, and biliary strictures.[9][11]

Quantitative Data Summary
Parameter Typical Value/Observation Reference

Secretin Dose
16 micrograms IV over 1

minute
[12]

Peak Pancreatic Duct Dilation 2-5 minutes post-injection [9][11]

Dynamic Scanning Interval
Every 30 seconds for 10

minutes
[12]

Normal Main Pancreatic Duct

Diameter

Up to 3 mm (baseline), up to 5

mm (post-secretin)
[11]

Experimental Protocol: Secretin-Enhanced MRCP (S-
MRCP)
Objective: To improve visualization of the pancreaticobiliary ducts during MRCP.

Materials:

Porcine Secretin for Injection

0.9% Sodium Chloride Injection, USP for reconstitution

MRI scanner (1.5T or 3T)

Torso coil

Intravenous access supplies
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Procedure:

Patient Preparation: The patient should be NPO (nothing by mouth) for at least 4 hours prior

to the scan.[12]

Test Dose Administration: An RN should administer a test dose of secretin prior to scanning

to check for hypersensitivity.[12]

Imaging Protocol:

Begin with a baseline dynamic coronal T2-weighted MRCP sequence at the start of the

secretin injection.[12]

Administer a 16 microgram IV dose of secretin over 1 minute.[12]

Continue dynamic scanning every 30 seconds for a total of 10 minutes.[12]

Breath-holding on expiration is crucial for image quality.[12]

Image Analysis: Assess for pancreatic duct dilation, ductal irregularities, and fluid leakage.

The peak dilation of the main pancreatic duct is typically observed 2 to 5 minutes after

injection.[9][11]

Facilitation of ERCP
Porcine secretin can be used during Endoscopic Retrograde Cholangiopancreatography

(ERCP) to facilitate the identification and cannulation of the ampulla of Vater and the accessory

papilla.[2] It stimulates pancreatic secretions, which can help visualize the ductal orifices.[13]

Quantitative Data Summary
Parameter Dosage Regimen Reference

Secretin Dose
0.2 mcg/kg by intravenous

injection over 1 minute
[2]

Experimental Protocol: Secretin-Assisted ERCP
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Objective: To aid in the visualization and cannulation of the minor papilla in patients with

pancreas divisum or other challenging anatomy.

Materials:

Porcine Secretin for Injection

0.9% Sodium Chloride Injection, USP for reconstitution

Standard ERCP equipment

Procedure:

Patient Preparation: Standard preparation for ERCP.

Test Dose Administration: Administer a 0.2 mcg intravenous test dose of porcine secretin and

monitor for hypersensitivity.[2]

Secretin Administration: If initial cannulation attempts are unsuccessful, administer porcine

secretin at a dose of 0.2 mcg/kg intravenously over 1 minute.[2]

Cannulation: Observe for pancreatic juice flow from the minor papilla, which aids in

identifying the orifice for cannulation.[13]

Secretin Signaling Pathway
Secretin exerts its effects by binding to secretin receptors on pancreatic centroacinar cells.[14]

This activates adenylate cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[14]

cAMP then acts as a second messenger, ultimately causing the secretion of a bicarbonate-rich

fluid.[14]
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Caption: Secretin Signaling Pathway in Pancreatic Cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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